1-Bromo-1-(2-chloro-5-fluorophenyl)propan-2-one
Description
1-Bromo-1-(2-chloro-5-fluorophenyl)propan-2-one is a halogenated aromatic ketone characterized by a propan-2-one backbone substituted with bromine at position 1 and a 2-chloro-5-fluorophenyl group at the same carbon.
Properties
Molecular Formula |
C9H7BrClFO |
|---|---|
Molecular Weight |
265.50 g/mol |
IUPAC Name |
1-bromo-1-(2-chloro-5-fluorophenyl)propan-2-one |
InChI |
InChI=1S/C9H7BrClFO/c1-5(13)9(10)7-4-6(12)2-3-8(7)11/h2-4,9H,1H3 |
InChI Key |
PIFYLZXBHZQAKD-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=C(C=CC(=C1)F)Cl)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Halogen Position and Reactivity: The position of halogens (Cl, F, Br) on the aromatic ring significantly influences electronic properties. For example, electron-withdrawing groups like Cl and F at ortho and para positions enhance electrophilic substitution reactivity, whereas bromine at the propanone carbon may facilitate nucleophilic displacement reactions .
- Steric and Crystallographic Differences: Substituents like 4-methoxyphenyl in the prop-2-en-1-one derivative (C₁₆H₁₂BrClO₂) introduce steric bulk, affecting crystal packing (monoclinic symmetry) .
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